Cas no 2229005-58-5 (tert-butyl N-3-(4-chlorophenyl)-3-methyl-1-oxobutan-2-yl-N-methylcarbamate)

• Product Name: tert-butyl N-3-(4-chlorophenyl)-3-methyl-1-oxobutan-2-yl-N-methylcarbamate
• CAS No: 2229005-58-5
• MF: C₁₇H₂₄ClNO₃
• MW: 325.830364227295
• CID: 6290808
• PubChem ID: 165752476
• Update Time: 2025-08-05

tert-butyl N-3-(4-chlorophenyl)-3-methyl-1-oxobutan-2-yl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-(4-chlorophenyl)-3-methyl-1-oxobutan-2-yl-N-methylcarbamate
• tert-butyl N-[3-(4-chlorophenyl)-3-methyl-1-oxobutan-2-yl]-N-methylcarbamate
• EN300-1887167
• 2229005-58-5

• Inchi： 1S/C17H24ClNO3/c1-16(2,3)22-15(21)19(6)14(11-20)17(4,5)12-7-9-13(18)10-8-12/h7-11,14H,1-6H3
• InChI Key： VDSBDRODOCFYFM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C)(C)C(C=O)N(C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 325.1444713g/mol
• Monoisotopic Mass: 325.1444713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 46.6Ų

Additional information on tert-butyl N-3-(4-chlorophenyl)-3-methyl-1-oxobutan-2-yl-N-methylcarbamate

Introduction to Tert-butyl N-3-(4-chlorophenyl)-3-methyl-1-oxobutan-2-yl-N-methylcarbamate (CAS No. 2229005-58-5)

Tert-butyl N-3-(4-chlorophenyl)-3-methyl-1-oxobutan-2-yl-N-methylcarbamate, a compound with the chemical identifier CAS No. 2229005-58-5, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development.

The molecular formula of this compound can be expressed as C₁₄H₂₁ClN₂O₃, reflecting its complex composition and the presence of multiple functional groups. These functional groups include a carbamate moiety, a tert-butyl group, and a chlorophenyl ring, each contributing to the unique chemical properties and reactivity of the molecule. The presence of these features makes it a valuable candidate for further exploration in synthetic chemistry and pharmacological research.

In recent years, there has been growing interest in the development of novel carbamate-based compounds due to their diverse biological activities. Carbamates are known for their role as intermediates in the synthesis of various pharmaceuticals, including insecticides, herbicides, and therapeutic agents. The specific structure of Tert-butyl N-3-(4-chlorophenyl)-3-methyl-1-oxobutan-2-yl-N-methylcarbamate positions it as a promising candidate for further investigation in these areas.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of more complex molecules. The tert-butyl group, for instance, can serve as a protecting group in organic synthesis, allowing for selective modification of other functional groups within the molecule. This property is particularly useful in multi-step synthetic routes where regioselectivity is crucial.

The chlorophenyl ring introduces an additional layer of complexity to the molecule, influencing its electronic properties and potential interactions with biological targets. Chlorophenyl derivatives are well-documented for their role in various pharmacological applications, including antifungal and antiviral agents. The combination of these features in Tert-butyl N-3-(4-chlorophenyl)-3-methyl-1-oxobutan-2-yl-N-methylcarbamate suggests that it may exhibit unique biological activities that warrant further exploration.

Recent studies have highlighted the importance of structural diversity in drug discovery efforts. Compounds with novel structural motifs often exhibit unexpected biological properties, making them valuable starting points for developing new therapeutic agents. Tert-butyl N-3-(4-chlorophenyl)-3-methyl-1-oxobutan-2-yl-N-methylcarbamate fits well within this paradigm, offering a unique structural framework that could lead to the discovery of new pharmacologically active compounds.

From a synthetic chemistry perspective, this compound provides an excellent opportunity to develop new methodologies for constructing complex carbamate derivatives. The presence of multiple reactive sites allows for diverse functionalization strategies, enabling chemists to tailor the molecular structure to specific biological targets. This flexibility is crucial in drug development, where the precise arrangement of atoms can significantly impact biological activity.

The potential applications of Tert-butyl N-3-(4-chlorophenyl)-3-methyl-1-oxobutan-2-yl-N-methylcarbamate extend beyond pharmaceuticals. Its unique chemical properties make it a candidate for use in materials science and industrial applications as well. For instance, derivatives of this compound could be explored as components in advanced polymers or as catalysts in organic transformations.

In conclusion, Tert-butyl N-3-(4-chlorophenyl)-3-methyl-1-oxobutan-2-yl-N-methylcarbamate (CAS No. 2229005-58-5) represents a significant advancement in chemical research with potential applications across multiple fields. Its complex molecular structure and diverse functional groups make it a valuable candidate for further exploration in synthetic chemistry and pharmacological research. As our understanding of its properties continues to grow, so too will its potential contributions to science and industry.